Cas no 61949-77-7 (trans-Permethrin)

Technical Introduction: trans-Permethrin trans-Permethrin is a synthetic pyrethroid isomer known for its high insecticidal activity and photostability. As a key component of many pest control formulations, it exhibits strong efficacy against a broad spectrum of insects, including mosquitoes, ticks, and agricultural pests. Its trans-configuration enhances stability and residual activity, making it suitable for long-lasting applications in both agricultural and public health sectors. trans-Permethrin is characterized by low mammalian toxicity and minimal environmental persistence compared to some older insecticides, aligning with modern regulatory standards. Its mode of action involves disrupting sodium channels in insect nervous systems, ensuring rapid knockdown and prolonged protection.
trans-Permethrin structure
trans-Permethrin structure
Product Name:trans-Permethrin
CAS No:61949-77-7
MF:C21H20Cl2O3
MW:391.2877
CID:955851
Update Time:2025-06-11

trans-Permethrin Chemical and Physical Properties

Names and Identifiers

    • trans-permethrin
    • Purity of trans-Permethrin
    • CIS-CYPERMETHRIN, HEXANE SOLUTION REFERENCE MATERIAL
    • trans-Permethrin (isomer mix)
    • trans-Permethrin solution
    • trans-Permethrin (isomer mix)100µg
    • trans-m-Phenoxybenzyl 3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropanecarboxylate
    • Biopermethrin
    • (+)-trans-Permethrin
    • (1R)-trans-Permethrin
    • (3-phenoxyphenyl)methyl (1R,3S)-3-(2,2-dichloroethenyl)-2,2-dimethylcyclopropane-1-carboxylate
    • 5O0SBK88B7
    • Cyclopropanecarboxylic acid, 3-(2,2-dichloroethenyl)-2,2-dimethyl-, (3-phenoxyphenyl)methyl ester, trans-
    • Biopermethrin [ISO]
    • NRDC 147
    • Cyclopropanecarboxylic acid, 3-(2,2-dichloroethenyl)-2,2-dimethyl-, (3-phenoxyphenyl)methyl ester, (1R,3S)-rel-
    • Cyclopr
    • trans-Permethrin
    • Inchi： 1S/C21H20Cl2O3/c1-21(2)17(12-18(22)23)19(21)20(24)25-13-14-7-6-10-16(11-14)26-15-8-4-3-5-9-15/h3-12,17,19H,13H2,1-2H3/t17-,19+/m1/s1
    • InChI Key： RLLPVAHGXHCWKJ-MJGOQNOKSA-N
    • SMILES： Cl/C(=C(/[H])\[C@]1([H])[C@@]([H])(C(=O)OC([H])([H])C2C([H])=C([H])C([H])=C(C=2[H])OC2C([H])=C([H])C([H])=C([H])C=2[H])C1(C([H])([H])[H])C([H])([H])[H])/Cl

Computed Properties

  • Exact Mass: 390.07900
  • Monoisotopic Mass: 390.0789499 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 521
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • Molecular Weight: 391.3
  • XLogP3: 6.5
  • Topological Polar Surface Area: 35.5

Experimental Properties

  • Color/Form: White powder or colorless transparent liquid
  • Density: 1.293±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 505.74°C (rough estimate)
  • Flash Point: -18 °C
  • Refractive Index: 1.6500 (estimate)
  • PSA: 35.53000
  • LogP: 6.11330
  • Solubility: It is very slightly soluble in water, hexane, and a large amount of alcohol

trans-Permethrin Security Information

trans-Permethrin Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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SHENG KE LU SI SHENG WU JI SHU
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Enamine
EN300-6729655-0.05g
rac-(3-phenoxyphenyl)methyl (1R,3S)-3-(2,2-dichloroethenyl)-2,2-dimethylcyclopropane-1-carboxylate, trans
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trans-Permethrin Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:61949-77-7)TRANS-PERMETHRIN
Order Number:sfd22245
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:39
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:61949-77-7)trans-Permethrin
Order Number:LE10838
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:04
Price ($):discuss personally
Email:18501500038@163.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:61949-77-7)TRANS-PERMETHRIN
sfd22245
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:61949-77-7)trans-Permethrin
LE10838
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email